Cas no 1181761-96-5 (4-(3-Chloro-5-trifluoromethylpyridin-2-yloxy)-2,5-dimethyl-benzenesulfonyl chloride)

4-(3-Chloro-5-trifluoromethylpyridin-2-yloxy)-2,5-dimethyl-benzenesulfonyl chloride is a specialized sulfonyl chloride derivative with a pyridyloxy substituent, offering unique reactivity for synthesizing sulfonamides and sulfonate esters. Its trifluoromethyl and chloro groups enhance electrophilic character, facilitating nucleophilic substitution reactions. The compound's structural features, including the dimethyl-substituted benzene ring, contribute to steric and electronic modulation, making it valuable in agrochemical and pharmaceutical intermediate synthesis. High purity and stability under controlled conditions ensure consistent performance in coupling reactions. Its versatile reactivity profile allows for precise functionalization in complex molecular frameworks, supporting applications in medicinal chemistry and material science. Proper handling under inert conditions is recommended due to its moisture sensitivity.

4-(3-Chloro-5-trifluoromethylpyridin-2-yloxy)-2,5-dimethyl-benzenesulfonyl chloride structure

1181761-96-5 structure

Product Name:4-(3-Chloro-5-trifluoromethylpyridin-2-yloxy)-2,5-dimethyl-benzenesulfonyl chloride

CAS No:1181761-96-5

MF:C₁₄H₁₀Cl₂F₃NO₃S

MW:400.200311183929

MDL:MFCD30725993

CID:4780512

Update Time:2026-02-27

4-(3-Chloro-5-trifluoromethylpyridin-2-yloxy)-2,5-dimethyl-benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-(3-Chloro-5-trifluoromethylpyridin-2-yloxy)-2,5-dimethyl-benzenesulfonyl chloride
- 4-(3-Chloro-5-trifluoromethyl-pyridin-2-yloxy)-2,5-dimethyl-benzenesulfonyl chloride
- 4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy-2,5-dimethylbenzenesulfonyl chloride
- MDL： MFCD30725993
- Inchi： 1S/C14H10Cl2F3NO3S/c1-7-4-12(24(16,21)22)8(2)3-11(7)23-13-10(15)5-9(6-20-13)14(17,18)19/h3-6H,1-2H3
- InChI Key： BRGYRQQZUMOBIH-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C)C(=CC=1C)OC1C(=CC(C(F)(F)F)=CN=1)Cl)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 540
XLogP3: 5
Topological Polar Surface Area: 64.599

4-(3-Chloro-5-trifluoromethylpyridin-2-yloxy)-2,5-dimethyl-benzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB475391-1 g	4-(3-Chloro-5-trifluoromethyl-pyridin-2-yloxy)-2,5-dimethyl-benzenesulfonyl chloride; .	1181761-96-5		1g	€750.40	2023-07-18
Matrix Scientific	180900-1g	4-(3-Chloro-5-trifluoromethylpyridin-2-yloxy)-2,5-dimethyl-benzenesulfonyl chloride, 95%+	1181761-96-5	95%	1g	$1025.00	2023-09-07
abcr	AB475391-1g	4-(3-Chloro-5-trifluoromethyl-pyridin-2-yloxy)-2,5-dimethyl-benzenesulfonyl chloride; .	1181761-96-5		1g	€750.40	2025-02-21
abcr	AB475391-5g	4-(3-Chloro-5-trifluoromethyl-pyridin-2-yloxy)-2,5-dimethyl-benzenesulfonyl chloride; .	1181761-96-5		5g	€2045.50	2023-09-03
abcr	AB475391-5 g	4-(3-Chloro-5-trifluoromethyl-pyridin-2-yloxy)-2,5-dimethyl-benzenesulfonyl chloride; .	1181761-96-5		5g	€2,045.50	2023-07-18